molecular formula C18H22N2O2 B6499724 N-[(1-benzylpiperidin-4-yl)methyl]furan-2-carboxamide CAS No. 132864-15-4

N-[(1-benzylpiperidin-4-yl)methyl]furan-2-carboxamide

Cat. No. B6499724
CAS RN: 132864-15-4
M. Wt: 298.4 g/mol
InChI Key: FHAKNSFZVHWKKQ-UHFFFAOYSA-N
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Description

N-[(1-benzylpiperidin-4-yl)methyl]furan-2-carboxamide is a chemical compound . It has a molecular weight of 284.35 . The IUPAC name for this compound is (1-benzyl-4-piperidinyl)methanamine .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature . For instance, the synthesis of N′-(1-benzylpiperidin-4-yl)acetohydrazide, a related compound, was achieved by adding a solution of acetylhydrazide to a solution of 1-(phenylmethyl)-piperidin-4-one in ethanol . The mixture was left overnight, then the ethanol was evaporated and the remaining product was crystallized from acetone .


Molecular Structure Analysis

The molecular structure of N-[(1-benzylpiperidin-4-yl)methyl]furan-2-carboxamide is complex and can be analyzed using various techniques. For instance, the compound N′-(1-benzylpiperidin-4-yl)acetohydrazide, which is structurally similar, was characterized by NMR spectroscopy and single-crystal X-ray diffraction .


Physical And Chemical Properties Analysis

N-[(1-benzylpiperidin-4-yl)methyl]furan-2-carboxamide is a solid compound . It has a boiling point of 99-103°C/0.3mb . The compound is also characterized by its SMILES string: O=C(NC1CCN(CC2=CC=CC=C2)CC1)C3=CC=CO3 .

Scientific Research Applications

Neuropharmacology

2-Furancarboxamide, N-[[1-(phenylmethyl)-4-piperidinyl]methyl]-: has been studied for its potential effects on the central nervous system. It is particularly noted for its role as a modulator of neurotransmitter systems, which could make it useful in the treatment of neurological disorders such as Parkinson’s disease and schizophrenia. Research has shown that compounds with similar structures can influence dopamine and serotonin receptors, which are critical in these conditions .

Pain Management

This compound has also been explored for its analgesic properties. Studies suggest that it may interact with opioid receptors, providing pain relief without the high risk of addiction associated with traditional opioids. This makes it a promising candidate for developing new pain management therapies that are both effective and safer for long-term use .

Cancer Research

In oncology, 2-Furancarboxamide, N-[[1-(phenylmethyl)-4-piperidinyl]methyl]- has been investigated for its potential anti-cancer properties. It has shown promise in inhibiting the growth of certain cancer cell lines, possibly through mechanisms involving apoptosis (programmed cell death) and cell cycle arrest. This could lead to new treatments for cancers that are resistant to current therapies .

Neuroprotective Effects

Finally, 2-Furancarboxamide, N-[[1-(phenylmethyl)-4-piperidinyl]methyl]- has shown neuroprotective effects in various models of neurodegenerative diseases. It may help protect neurons from damage caused by oxidative stress and other harmful processes, offering potential benefits for conditions like Alzheimer’s disease and amyotrophic lateral sclerosis (ALS).

Neuropharmacology Research Pain Management Studies Cancer Research : Anti-inflammatory Research : Antimicrobial Studies : Cardiovascular Research : Metabolic Disorders Research : Neuroprotective Effects

properties

IUPAC Name

N-[(1-benzylpiperidin-4-yl)methyl]furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N2O2/c21-18(17-7-4-12-22-17)19-13-15-8-10-20(11-9-15)14-16-5-2-1-3-6-16/h1-7,12,15H,8-11,13-14H2,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FHAKNSFZVHWKKQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CNC(=O)C2=CC=CO2)CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801183007
Record name N-[[1-(Phenylmethyl)-4-piperidinyl]methyl]-2-furancarboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801183007
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

298.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

132864-15-4
Record name N-[[1-(Phenylmethyl)-4-piperidinyl]methyl]-2-furancarboxamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=132864-15-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-[[1-(Phenylmethyl)-4-piperidinyl]methyl]-2-furancarboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801183007
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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